2-(2,3-dimethylphenoxy)-N-(2-oxo-1-benzopyran-6-yl)acetamide

• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol
• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-(2-oxochromen-6-yl)acetamide
• InChI: InChI=1S/C19H17NO4/c1-12-4-3-5-16(13(12)2)23-11-18(21)20-15-7-8-17-14(10-15)6-9-19(22)24-17/h3-10H,11H2,1-2H3,(H,20,21)
• InChI Key: UMCCTVQMAWLKCQ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)OCC(=O)NC2=CC3=C(C=C2)OC(=O)C=C3)C

Description

2-(2,3-dimethylphenoxy)-N-(2-oxo-1-benzopyran-6-yl)acetamide is a member of coumarins.

Scientific Research Applications

Structural Analysis and Potential Applications

• Crystal Structure and Therapeutic Potential : The benzopyran-based compounds, closely related to 2-(2,3-dimethylphenoxy)-N-(2-oxo-1-benzopyran-6-yl)acetamide, demonstrate potential as potassium-channel openers with therapeutic activities in cardiovascular treatment. Their structural analysis reveals specific axial and pseudo-equatorial positions of various groups, contributing to their functionality (Yoon, Yoo, & Shin, 1998).

• Synthesis and Crystal Structures : Research on novel 2-pyrone derivatives, including compounds similar to the subject chemical, has been conducted, offering insights into their crystal structures and potential applications in various fields. The synthesis involves X-ray diffraction and theoretical calculations, suggesting their applicability in material science and molecular engineering (Sebhaoui et al., 2020).

Biological Activities

• Anticonvulsant Properties : Research on derivatives of 2-(2,3-dimethylphenoxy)-N-(2-oxo-1-benzopyran-6-yl)acetamide, particularly in the context of trans- and cis-2-(2,6-dimethylphenoxy) analogs, has shown anticonvulsant activity. These compounds have been effective in various seizure models, indicating their potential in developing antiepileptic drugs (Pękala et al., 2011).

• Potential Pesticide Applications : Some N-derivatives of phenoxyacetamide, closely related to the subject compound, have been characterized for their potential as pesticides. Their structural properties were analyzed through X-ray powder diffraction, highlighting their possible use in agricultural science (Olszewska, Tarasiuk, & Pikus, 2011).

• Herbicidal and Fungicidal Activities : A study on a compound structurally similar to 2-(2,3-dimethylphenoxy)-N-(2-oxo-1-benzopyran-6-yl)acetamide showed moderate herbicidal and fungicidal activities. This indicates potential applications in agriculture for weed and fungal control (Hu Jingqian et al., 2016).